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Compound of Interest

Compound Name: ML344

Cat. No.: B15563217 Get Quote

Technical Support Center: ML344
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with the small molecule probe ML344. Here you will

find guidance on best practices for handling and storage, along with troubleshooting advice and

frequently asked questions (FAQs) to support your experiments.

Frequently Asked Questions (FAQs)
Q1: What is ML344?

A1: ML344 is a small molecule probe developed by the NIH Molecular Libraries Program. Its

PubChem CID is 4727493. It is important to distinguish ML344 from ME-344, which is a

different compound that acts as an mTOR1/2 kinase inhibitor.

Q2: What is the primary application of ML344?

A2: ML344 has been identified as a novel and selective antagonist for the PAR4 receptor. It is a

valuable tool for in vitro studies of thrombosis and hemostasis.[1]

Q3: Where can I find the Safety Data Sheet (SDS) for ML344?

A3: A comprehensive, specific Safety Data Sheet (SDS) for ML344 is not readily available in

public databases. However, general safety precautions for handling similar chemical

compounds should be followed. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, and eye protection, and working in a well-ventilated area. For
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detailed safety information, it is recommended to contact the supplier from which you

purchased the compound.

Handling and Storage
Proper handling and storage of ML344 are critical to maintain its integrity and ensure

experimental reproducibility.

Storage:

Temperature: Store ML344 in a cool, dark place.

Container: Keep the compound in a tightly closed container to prevent contamination and

degradation.

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

argon or nitrogen) to minimize oxidation.

Handling:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, lab

coat, and safety glasses, when handling ML344.

Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of any

dust or vapors.

Weighing: When weighing the solid compound, take care to minimize the generation of dust.

Solution Preparation: Prepare solutions in a clean environment to avoid contamination.

Quantitative Data Summary: Chemical and Physical
Properties
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Property Value Reference

PubChem CID 4727493

Molecular Formula C13H19N5

Molecular Weight 245.32 g/mol

IUPAC Name

1-ethyl-N-(4-

isopropylbenzyl)-1H-tetrazol-5-

amine

Experimental Protocols & Troubleshooting
Solubility and Solution Preparation
Q4: What are the recommended solvents for dissolving ML344?

A4: The solubility of ML344 in phosphate-buffered saline (PBS) at pH 7.4 with a final DMSO

concentration of 1% has been determined to be 3.3 ± 0.5 μM.[1] For preparing stock solutions,

Dimethyl Sulfoxide (DMSO) is commonly used for similar small molecules. It is recommended

to first dissolve the compound in a small amount of DMSO and then dilute it with the aqueous

buffer or media to the desired final concentration.

Troubleshooting: Precipitation in Aqueous Solutions

Issue: The compound precipitates when diluted from a DMSO stock into an aqueous buffer.

Possible Cause: The final concentration of ML344 exceeds its solubility limit in the aqueous

solution, or the percentage of DMSO is too low to maintain solubility.

Solution:

Ensure the final concentration of ML344 is below its solubility limit in the experimental

buffer.

Maintain a low percentage of DMSO in the final solution (typically ≤ 1%) to avoid solvent-

induced artifacts, but ensure it is sufficient to keep the compound dissolved.
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Prepare fresh dilutions for each experiment.

In Vitro Assay Protocol: PAR4 Antagonism
This protocol provides a general workflow for assessing the antagonist activity of ML344 on the

PAR4 receptor in a cell-based assay.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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